Cas no 100033-12-3 (1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester)
100033-12-3 structure
Product Name:1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
CAS No:100033-12-3
MF:C11H10BrN3O2
MW:296.120001316071
CID:223681
PubChem ID:180759
Update Time:2025-04-19
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
- ethyl 2-(7-bromo-1,2,4-benzotriazin-3-yl)acetate
- 100033-12-3
- 1,2,4-Benzotriazine-3-acetic acid, 7-bromo-, ethyl ester
- AKOS024385052
- DTXSID60142879
-
- Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-8-4-3-7(12)5-9(8)14-15-10/h3-5H,2,6H2,1H3
- InChI Key: KBMQAIJZUIFGPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NN=C(CC(=O)OCC)N=2
Computed Properties
- Exact Mass: 294.9957
- Monoisotopic Mass: 294.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 432.3°C at 760 mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.624
- PSA: 64.97
- LogP: 1.89290
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
100033-12-3 (1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent